Cas no 1249706-38-4 (3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one)

• Product Name: 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one
• CAS No: 1249706-38-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD16070453
• CID: 4691219
• Update Time: 2025-05-22

3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one
• 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one

• MDL： MFCD16070453
• Inchi： 1S/C10H16N2O/c1-10(2,3)8-5-4-7(6-11)9(13)12-8/h4-5H,6,11H2,1-3H3,(H,12,13)
• InChI Key： ILNJVVJBDBJDNL-UHFFFAOYSA-N
• SMILES： O=C1C(CN)=CC=C(C(C)(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 282
• Topological Polar Surface Area: 55.1

3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one

3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one, identified by the CAS number 1249706-38-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule's structure, which includes a dihydropyridine ring system with substituents at positions 3 and 6, contributes to its versatile reactivity and functionality.

Recent studies have highlighted the importance of dihydropyridine derivatives in various biological systems. The presence of the aminomethyl group at position 3 and the tert-butyl group at position 6 introduces steric and electronic effects that can modulate the compound's interactions with biological targets. These effects are particularly relevant in the context of enzyme inhibition and receptor binding, making this compound a promising candidate for therapeutic interventions.

In terms of synthesis, the preparation of 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one involves a series of well-established organic reactions. The construction of the dihydropyridine ring typically begins with a condensation reaction between an aldehyde and an amine, followed by cyclization to form the six-membered ring. Subsequent functionalization steps introduce the aminomethyl and tert-butyl substituents, ensuring the molecule's desired properties.

The physical properties of this compound are also noteworthy. Its solubility in various solvents, stability under different conditions, and spectral characteristics (as determined by techniques such as NMR and IR spectroscopy) provide valuable insights into its behavior in both laboratory and real-world settings. These properties are essential for optimizing its use in experimental setups and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of CAS No. 1249706-38-4 with greater accuracy. Molecular modeling studies have revealed potential binding modes with target proteins, suggesting that this compound could serve as a lead molecule in drug discovery programs targeting specific pathological conditions. Additionally, its ability to act as a precursor for more complex structures further underscores its value in synthetic chemistry.

In conclusion, 3-(Aminomethyl)-6-tert-butyl-1,2-dihydropyridin-2-one, or CAS No. 1249706-38-4, represents a fascinating intersection of structural complexity and functional utility. With ongoing research uncovering new dimensions of its potential applications, this compound stands at the forefront of scientific innovation in multiple disciplines.